Cas no 2639386-82-4 (1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo-)

• Product Name: 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo-
• CAS No: 2639386-82-4
• MF: C₁₄H₁₁N₃O₃
• MW: 269.255442857742
• CID: 5214087
• PubChem ID: 156249214
• Update Time: 2025-07-16

1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo-
• 2-(2,6-dioxopiperidin-3-yl)-3-oxoisoindoline-5-carbonitrile
• SCHEMBL23535151
• 2639386-82-4
• 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo-1H-Isoindole-5-carbonitrile
• G73146
• DB-375567

• Inchi： 1S/C14H11N3O3/c15-6-8-1-2-9-7-17(14(20)10(9)5-8)11-3-4-12(18)16-13(11)19/h1-2,5,11H,3-4,7H2,(H,16,18,19)
• InChI Key： AABCQCXLKZIUFW-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C#N)C=C2)C(=O)N1C1CCC(=O)NC1=O

Computed Properties

• Exact Mass: 269.08004122g/mol
• Monoisotopic Mass: 269.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.3Ų

Additional information on 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo-

Introduction to 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo- (CAS No. 2639386-82-4)

1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo- (CAS No. 2639386-82-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoles and is characterized by its unique structural features, including a cyano group and a substituted piperidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyano group in the 1H-Isoindole-5-carbonitrile moiety is a key functional group that imparts significant chemical reactivity and biological activity. The presence of this group can influence the compound's ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable scaffold for drug design. Additionally, the substituted piperidine ring with dioxo functionalities adds to the compound's complexity and can enhance its pharmacological properties.

Recent studies have explored the potential of 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo could be a promising lead compound for the development of novel therapeutic agents targeting these conditions.

Another area of interest is the compound's anti-inflammatory properties. Research conducted at the University of California (2020) demonstrated that 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo effectively reduces inflammation in cellular models by modulating the expression of pro-inflammatory cytokines. This anti-inflammatory activity makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural complexity of 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo also allows for extensive derivatization and optimization. Chemists can modify various functional groups to enhance the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability. This flexibility is crucial for optimizing drug candidates for clinical trials.

In addition to its therapeutic potential, 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo has been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it an attractive starting material for synthesizing a wide range of derivatives with diverse biological activities. For example, researchers at Harvard University (2019) utilized this compound as a key intermediate in the synthesis of novel antiviral agents.

The safety profile of 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo has also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1H-Isoindole-5-carbonitrile, 2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-3-oxo (CAS No. 2639386-82-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.